2-(4-chlorophenyl)-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C17H18ClNO/c18-16-10-8-15(9-11-16)13-17(20)19-12-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-11H,4,7,12-13H2,(H,19,20)
• InChI Key: ANVZWNSPZLTANT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol

Description

2-(4-chlorophenyl)-N-(3-phenylpropyl)acetamide, commonly known as CPCA, is a synthetic compound that belongs to the class of amides. It is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. CPCA has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

CPCA exerts its effects by binding to the sigma-1 receptor, which is located on the endoplasmic reticulum of cells. This binding leads to the modulation of various cellular processes such as calcium signaling, protein folding, and cell survival. CPCA has been shown to have neuroprotective effects, which may be due to its ability to modulate these cellular processes.
Biochemical and Physiological Effects:
CPCA has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may be related to its potential applications in addiction research. CPCA has also been shown to have analgesic effects, which may be related to its ability to modulate calcium signaling pathways. Additionally, CPCA has been shown to have anti-inflammatory effects, which may be related to its ability to modulate protein folding pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPCA in lab experiments is its high affinity for the sigma-1 receptor. This allows for the selective targeting of this receptor, which may be important for studying its role in various cellular processes. Additionally, CPCA has been shown to have high stability and solubility, which may make it a useful tool for studying the sigma-1 receptor in vitro.
One of the main limitations of using CPCA in lab experiments is its potential for off-target effects. While CPCA has a high affinity for the sigma-1 receptor, it may also bind to other proteins or receptors, which may confound the results of experiments. Additionally, the effects of CPCA may be dependent on the concentration used, which may make it difficult to compare results across different studies.

Future Directions

There are many potential future directions for the use of CPCA in scientific research. One potential direction is the development of CPCA analogs that have improved selectivity and potency for the sigma-1 receptor. This may allow for more specific targeting of this receptor, which may be important for studying its role in various cellular processes.
Another potential direction is the use of CPCA in the development of new therapeutics for various diseases. For example, CPCA has been shown to have neuroprotective effects, which may be useful for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, CPCA has been shown to have analgesic effects, which may be useful for the treatment of chronic pain.
Conclusion:
In conclusion, 2-(4-chlorophenyl)-N-(3-phenylpropyl)acetamide, commonly known as CPCA, is a synthetic compound that has potential applications in scientific research, particularly in the field of neuroscience. It has a high affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. CPCA has been used as a tool to study the role of the sigma-1 receptor in various physiological and pathological conditions, and has potential applications in the development of new therapeutics for various diseases.

Scientific Research Applications

CPCA has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. CPCA has been used as a tool to study the role of the sigma-1 receptor in various physiological and pathological conditions, such as neurodegenerative diseases, pain, and addiction.